![molecular formula C25H26N4O3 B2712020 N-(2,3-dimethylphenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide CAS No. 1251611-57-0](/img/structure/B2712020.png)
N-(2,3-dimethylphenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,3-dimethylphenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide is a useful research compound. Its molecular formula is C25H26N4O3 and its molecular weight is 430.508. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Derivatives and Structural Analysis
Compounds with complex heterocyclic structures, such as the one , often play a significant role in the development of new materials and pharmaceuticals. For example, the study by Banfield et al. (1987) on the "Heterocyclic-Derivatives of Guanidine" highlights the synthesis and X-ray structure determination of related compounds, emphasizing the importance of structural analysis in understanding the properties and potential applications of these molecules Banfield, J., Fallon, G., & Gatehouse, B. M. (1987).
Radioligands and Imaging Applications
Radiosynthesis of novel ligands, as discussed in the work by Dollé et al. (2008), showcases the application of similar compounds in the development of radioligands for imaging purposes, such as PET scans Dollé, F., Hinnen, F., Damont, A., et al. (2008). This research area is crucial for advancing diagnostic methods and understanding biological systems at the molecular level.
Synthesis and Antimicrobial Activity
The exploration of new heterocycles incorporating specific moieties for antimicrobial activity, as illustrated by Bondock et al. (2008) and Nunna et al. (2014), indicates the potential of such compounds in contributing to the development of new antimicrobial agents. These studies provide insights into how modifications in chemical structures can lead to variations in biological activity, which is pivotal for pharmaceutical research Bondock, S., Rabie, R., Etman, H., & Fadda, A. (2008); Nunna, R., Ramachandran, D., Arts, S. P., et al. (2014).
Cytotoxic Activity and Anticancer Research
The design and synthesis of compounds for evaluating in vitro cytotoxic activity, as done by Al-Sanea et al. (2020), represent another significant area of research. This involves assessing the potential anticancer properties of novel synthetic compounds, which is a critical step in drug development Al-Sanea, M. M., Parambi, D. G., Shaker, M., et al. (2020).
properties
IUPAC Name |
N-(2,3-dimethylphenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N4O3/c1-17-8-7-11-21(18(17)2)27-22(30)15-29-14-20(19-9-5-4-6-10-19)23-24(29)25(31)28(16-26-23)12-13-32-3/h4-11,14,16H,12-13,15H2,1-3H3,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMMAYSVPFVIXKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)CN2C=C(C3=C2C(=O)N(C=N3)CCOC)C4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.